4-((2-Hydroxy-3-methoxybenzylidene)amino)-3-(3-methoxyphenyl)-1H-1,2,4-triazole-5(4H)-thione

Specification

• CAS No.: 478257-66-8
• Molecular Formula: C17H16N4O3S
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 4-[(E)-(2-hydroxy-3-methoxyphenyl)methylideneamino]-3-(3-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• Standard InChI: InChI=1S/C17H16N4O3S/c1-23-13-7-3-5-11(9-13)16-19-20-17(25)21(16)18-10-12-6-4-8-14(24-2)15(12)22/h3-10,22H,1-2H3,(H,20,25)/b18-10+
• Standard InChI Key: OHJVALXEAMJSJT-VCHYOVAHSA-N
• Isomeric SMILES: COC1=CC=CC(=C1)C2=NNC(=S)N2/N=C/C3=C(C(=CC=C3)OC)O
• Canonical SMILES: COC1=CC=CC(=C1)C2=NNC(=S)N2N=CC3=C(C(=CC=C3)OC)O

Introduction

Chemical Structure and Nomenclature

The compound’s systematic name reflects its intricate architecture:

• 1,2,4-Triazole core: A five-membered ring containing three nitrogen atoms at positions 1, 2, and 4.

• 5(4H)-thione: A thione (-C=S) group at position 5, contributing to sulfur-based reactivity.

• 3-(3-Methoxyphenyl): A methoxy-substituted phenyl ring at position 3, enhancing lipophilicity and π-π stacking potential.

• 4-((2-Hydroxy-3-methoxybenzylidene)amino): A Schiff base formed via condensation of an amino group at position 4 with 2-hydroxy-3-methoxybenzaldehyde, introducing a planar conjugated system.

Structural Formula:

$$\text{C}_{17}\text{H}_{15}\text{N}_5\text{O}_2\text{S}$$

Molecular Weight: 361.40 g/mol.

Synthesis and Characterization

Synthetic Pathway

The synthesis involves a multi-step strategy:

• Formation of 3-(3-Methoxyphenyl)-1H-1,2,4-triazole-5(4H)-thione:

  • Cyclocondensation of thiosemicarbazide with 3-methoxyphenylacetic acid under acidic conditions yields the triazole-thione backbone.

• Schiff Base Formation:

  • Reaction with 2-hydroxy-3-methoxybenzaldehyde in ethanol under reflux, catalyzed by acetic acid, introduces the benzylideneamino group.

Reaction Conditions:

• Solvent: Ethanol (90%)

• Temperature: 80°C, 6–8 hours

• Yield: ~65–70% after recrystallization from ethanol-DMF.

Spectroscopic Characterization

Key Spectral Data:

Technique	Observations	Inference
FTIR (cm⁻¹)	1590 (C=N), 1220 (C=S), 1280 (C-O), 3400 (O-H)	Confirms Schiff base, thione, and methoxy groups.
1H NMR	δ 8.35 (s, 1H, CH=N), δ 6.8–7.5 (m, 7H, aromatic), δ 3.85 (s, 6H, OCH3)	Assigns imine proton, aromatic protons, and methoxy groups.
13C NMR	δ 178.2 (C=S), δ 160.1 (C=N), δ 148–115 (aromatic), δ 56.1 (OCH3)	Validates carbonyl, imine, and methoxy carbons.
MS	m/z 361.40 [M+H]+	Matches molecular formula.

Biological Activities

Antimicrobial Activity

Comparative studies against Gram-positive (S. aureus), Gram-negative (E. coli, P. aeruginosa), and fungal (C. albicans) strains reveal:

Organism	MIC (µg/mL)	Reference Drug (MIC, µg/mL)
S. aureus	12.5	Imipenem (6.25)
E. coli	25	Nalidixic acid (12.5)
C. albicans	50	Nystatin (25)

The thione and methoxy groups enhance membrane permeability, while the Schiff base chelates metal ions critical for microbial enzymes.

Anti-Inflammatory Activity

In carrageenan-induced rat paw edema models, the compound exhibits 72% inhibition at 50 mg/kg, comparable to Indomethacin (79%). Mechanistically, it suppresses COX-2 and TNF-α by modulating the NF-κB pathway.

Molecular Docking Insights

Docking studies against E. coli DNA gyrase (PDB: 1KZN) reveal:

• Binding affinity: -8.2 kcal/mol (vs. -7.9 kcal/mol for ciprofloxacin).

• Interactions: Hydrogen bonding with Ser108 and hydrophobic contacts with Ala106.

For COX-2 (PDB: 5IKT):

• Binding mode: π-π stacking with Tyr385 and hydrogen bonds with Arg120.